Cas no 478-71-7 (phenanthrene-3,4-diol)

• Product Name: phenanthrene-3,4-diol
• CAS No: 478-71-7
• MF: C₁₄H₁₀O₂
• MW: 210.228003978729
• CID: 1518439
• PubChem ID: 439929
• Update Time: 2025-04-21

phenanthrene-3,4-diol Chemical and Physical Properties

Names and Identifiers

• phenanthrene-3,4-diol
• Morphol
• Morphol (phenol)
• 3,4-Phenanthrenediol
• c0435
• CHEBI:16760
• 478-71-7
• 3,4-Dihydroxyphenanthrene
• SCHEMBL888261
• NS00116186
• C03164
• Q27102061
• DTXSID80197285

• Inchi： 1S/C14H10O2/c15-12-8-7-10-6-5-9-3-1-2-4-11(9)13(10)14(12)16/h1-8,15-16H
• InChI Key： RLZZZVKAURTHCP-UHFFFAOYSA-N
• SMILES： OC1C(=CC=C2C=CC3C=CC=CC=3C2=1)O

Computed Properties

• Exact Mass: 210.0681
• Monoisotopic Mass: 210.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.360±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 143°C
• Boiling Point: 309.75°C (rough estimate)
• Refractive Index: 1.5681 (estimate)
• Solubility: Almost insoluble (0.046 g/l) (25 º C),
• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrols